Cas no 4949-20-6 (2,4-Pentadiene-1-ol)

2,4-Pentadiene-1-ol structure

2,4-Pentadiene-1-ol structure

Product Name:2,4-Pentadiene-1-ol

CAS No:4949-20-6

Molecular Formula:C₅H₈O

Molecular Weight:84.1164

CID:2655261

PubChem ID:151237

2,4-Pentadiene-1-ol Properties

Names and Identifiers

- 2,4-Pentadien-1-ol
- penta-2,4-dien-1-ol
- 2,4-Pentadienol
- trans-2,4-pentadienol
- 2,4-Pentadiene-1-ol
- 4949-20-6
- (2E)-penta-2,4-dien-1-ol
- BRN 1698259
- 4-01-00-02228 (Beilstein Handbook Reference)
- InChIKey： ACZNIBVNGPLHAC-ONEGZZNKSA-N
- Inchi： InChI=1S/C5H8O/c1-2-3-4-5-6/h2-4,6H,1,5H2/b4-3+

Computed Properties

Exact Mass: 84.057515
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 84.057515
Heavy Atom Count: 6
Complexity: 55
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 20.2

2,4-Pentadiene-1-ol Related Literature

1. Production of renewable 1,3-pentadiene from xylitol via formic acid-mediated deoxydehydration and palladium-catalyzed deoxygenation reactions

Ruiyan Sun,Mingyuan Zheng,Xinsheng Li,Jifeng Pang,Aiqin Wang,Xiaodong Wang,Tao Zhang Green Chem. 2017 19 638
2. Studies toward the synthesis of macrotermycin C: stereoselective construction of the acyclic skeleton of the aglycon

Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem. 2019 17 9502
3. Studies toward the synthesis of macrotermycin C: stereoselective construction of the acyclic skeleton of the aglycon

Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem. 2019 17 9502
4. The deoxydehydration (DODH) reaction: a versatile technology for accessing olefins from bio-based polyols

Nelly Ntumba Tshibalonza,Jean-Christophe M. Monbaliu Green Chem. 2020 22 4801
5. Synthesis of C11-to-C14 methyl-shifted all-trans-retinal analogues and their activities on human aldo-keto reductases

Aurea Rivas,Raquel Pequerul,Vito Barracco,Marta Domínguez,Susana López,Rafael Jiménez,Xavier Parés,Rosana Alvarez,Jaume Farrés,Angel R. de Lera Org. Biomol. Chem. 2020 18 4788
6. Modular synthesis of polyene side chain analogues of the potent macrolide antibiotic etnangien by a flexible coupling strategy based on hetero-bis-metallated alkenes

Mario Altendorfer,Aruna Raja,Florenz Sasse,Herbert Irschik,Dirk Menche Org. Biomol. Chem. 2013 11 2116
7. Synthesis of enantiopure C3- and C4-hydroxyretinals and their enzymatic reduction by ADH8 from Xenopus laevis

Marta Domínguez,Rosana álvarez,Emma Borràs,Jaume Farrés,Xavier Parés,Angel R. de Lera Org. Biomol. Chem. 2006 4 155
8. Synthesis of enantiopure C3- and C4-hydroxyretinals and their enzymatic reduction by ADH8 from Xenopus laevis

Marta Domínguez,Rosana álvarez,Emma Borràs,Jaume Farrés,Xavier Parés,Angel R. de Lera Org. Biomol. Chem. 2006 4 155
9. The synthesis of (Z)-penta-2,4-dien-1-ol and substituted (E)-pentadienols by the stereochemically controlled Horner–Wittig reaction

Paul S. Brown,Nicholas Greeves,Andrew B. McElroy,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1991 1485
10. The use of dichloromaleic and bromomaleic anhydrides in the synthesis of lactones by the intramolecular Diels–Alder reaction

Mark J. Batchelor,John M. Mellor J. Chem. Soc. Perkin Trans. 1 1989 985

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols

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